Cas no 109151-85-1 (2-(1,4,8,11-tetrazacyclotetradec-1-yl)ethanamine)

• Product Name: 2-(1,4,8,11-tetrazacyclotetradec-1-yl)ethanamine
• CAS No: 109151-85-1
• MF: C₁₂H₂₉N₅
• MW: 243.392162084579
• CID: 1186681
• PubChem ID: 21582474
• Update Time: 2025-04-20

2-(1,4,8,11-tetrazacyclotetradec-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,4,8,11-tetrazacyclotetradec-1-yl)ethanamine
• 1,4,8,11-Tetraazacyclotetradecane-1-ethanamine
• N-(aminoethyl)cyclam
• ACMC-20mc2q
• CTK0D5938
• 1-(2-aminoethyl)-1,4,8,11-tetraazacyclotetradecane
• 1-(2'-aminoethyl)-1,4,8,11-tetraazacyclotetradecane
• 1,4,8,11-Tetraazacyclotetradecane-1-ethanamine; N-(aminoethyl)cyclam; ACMC-20mc2q; CTK0D5938; 1-(2-aminoethyl)-1,4,8,11-tetraazacyclotetradecane; 1-(2'-aminoethyl)-1,4,8,11-tetraazacyclotetradecane;
• 109151-85-1
• DTXSID90616093
• 2-(1,4,8,11-Tetraazacyclotetradecan-1-yl)ethan-1-amine

• Inchi： 1S/C12H29N5/c13-3-11-17-10-2-6-15-8-7-14-4-1-5-16-9-12-17/h14-16H,1-13H2
• InChI Key： KAMBHTKKENHSHU-UHFFFAOYSA-N
• SMILES： N1(CCN)CCNCCCNCCNCCC1

Computed Properties

• Exact Mass: 243.24257
• Monoisotopic Mass: 243.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 65.35